4-[4-(4-{[2-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)-2-pyrimidinyl]morpholine

• IUPAC Name: 4-[4-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C19H22F3N5O3S/c20-19(21,22)15-3-1-2-4-16(15)31(28,29)27-9-7-25(8-10-27)17-5-6-23-18(24-17)26-11-13-30-14-12-26/h1-6H,7-14H2
• InChI Key: JKFNHKJCXMQZIC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=NC=C2)N3CCOCC3)S(=O)(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C19H22F3N5O3S
• Molecular Weight: 457.5 g/mol

Description

The compound “4-[4-(4-{[2-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)-2-pyrimidinyl]morpholine” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s important to note that the compound contains several functional groups, including a trifluoromethyl group, a sulfonyl group, a piperazine ring, a pyrimidine ring, and a morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups and rings. The trifluoromethyl group is a strong electron-withdrawing group, which could influence the reactivity of the compound. The piperazine and morpholine rings are secondary amines, which could participate in various reactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The trifluoromethyl group could potentially undergo reactions with nucleophiles. The piperazine and morpholine rings, being secondary amines, could participate in reactions such as alkylation, acylation, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, melting point, and boiling point would depend on the nature and arrangement of its functional groups.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The presence of multiple functional groups and rings could allow it to interact with various biological targets.

Safety and Hazards

Without specific safety data for this compound, general precautions should be taken while handling it, including the use of personal protective equipment. It’s also important to dispose of it properly to minimize environmental impact.